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Introduction
Strontium thiosulphate (SrS₂O₃) is an inorganic compound with emerging potential in various

fields of analytical chemistry. While sodium thiosulphate is a well-established reagent, the

unique properties of the strontium salt—such as its moderate solubility and the low solubility of

its sulphate derivative—offer intriguing possibilities for novel analytical methods. This document

provides detailed application notes and protocols for two potential applications of strontium
thiosulphate: the gravimetric determination of strontium and its use as a titrant in redox

titrations.

These proposed applications are grounded in established chemical principles. However, it is

important to note that the use of strontium thiosulphate in these specific contexts is not yet

widely documented in standard analytical literature. The following protocols are therefore

presented as a basis for further research and methods development.

Application Note 1: Gravimetric Determination of
Strontium
Principle:
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This method is based on the quantitative precipitation of strontium ions (Sr²⁺) as strontium

sulphate (SrSO₄) following the oxidation of strontium thiosulphate. Strontium thiosulphate,

upon decomposition in the presence of an oxidizing agent or in air, yields strontium sulphate, a

sparingly soluble salt.[1] The low solubility of strontium sulphate allows for its separation by

filtration, followed by drying and weighing to determine the initial strontium concentration.

Potential Advantages:

High Selectivity: The low solubility product of strontium sulphate provides good selectivity,

especially in the absence of other ions that form insoluble sulphates (e.g., Ba²⁺, Pb²⁺, Ca²⁺).

Stoichiometric Reaction: The conversion of strontium thiosulphate to strontium sulphate is

a well-defined stoichiometric process.

Key Experimental Parameters:

Parameter
Recommended
Condition/Value

Rationale

Precipitating Agent
Hydrogen peroxide (H₂O₂) or

atmospheric oxygen (slow)

Ensures complete oxidation of

thiosulphate to sulphate.

pH Neutral to slightly acidic
Prevents the co-precipitation of

metal hydroxides.

Digestion Time 1-2 hours
Promotes the growth of larger,

more easily filterable crystals.

Washing Solution
Dilute sulphuric acid, followed

by deionized water

Minimizes the loss of

precipitate due to solubility.

Drying Temperature 110-120 °C

Ensures complete removal of

moisture without

decomposition.

Experimental Protocol: Gravimetric Determination of
Strontium
1. Sample Preparation:
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1.1. Accurately weigh a sample containing strontium and dissolve it in deionized water to a

known volume in a volumetric flask. 1.2. If strontium is not in the thiosulphate form,

quantitatively convert it to strontium thiosulphate by reacting a soluble strontium salt (e.g.,

strontium chloride) with a stoichiometric amount of sodium thiosulphate.[2]

2. Precipitation:

2.1. Transfer a known volume of the strontium thiosulphate solution to a beaker. 2.2. Acidify

the solution slightly with a few drops of dilute hydrochloric acid. 2.3. Add a 3% solution of

hydrogen peroxide dropwise while stirring until no further precipitation is observed.

Alternatively, for slower precipitation, the solution can be heated gently in the presence of air.

2.4. Allow the precipitate to digest for 1-2 hours at a temperature just below boiling.

3. Filtration and Washing:

3.1. Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity. 3.2.

Wash the precipitate with small portions of dilute sulphuric acid to remove any soluble

impurities. 3.3. Finally, wash the precipitate with cold deionized water until the filtrate is free of

chloride ions (test with silver nitrate solution).

4. Drying and Weighing:

4.1. Dry the crucible containing the precipitate in an oven at 110-120 °C to a constant weight.

4.2. Cool the crucible in a desiccator and weigh it accurately. 4.3. The mass of strontium in the

original sample can be calculated from the mass of the strontium sulphate precipitate.

Calculation:

Mass of Sr (g) = (Mass of SrSO₄ precipitate (g) × Molar mass of Sr) / Molar mass of SrSO₄

Logical Workflow for Gravimetric Determination:

Gravimetric analysis workflow.

Application Note 2: Redox Titration (Iodometry)
Principle:
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Similar to sodium thiosulphate, strontium thiosulphate can act as a reducing agent. This

property can be exploited in iodometric titrations to determine the concentration of oxidizing

agents. In this method, an excess of iodide ions is added to the oxidizing analyte, which

liberates a stoichiometric amount of iodine. The liberated iodine is then titrated with a

standardized solution of strontium thiosulphate. The endpoint is typically detected using a

starch indicator, which forms a deep blue complex with iodine.

Potential Advantages:

Alternative Standard: Provides an alternative to the commonly used sodium thiosulphate,

which could be beneficial in specific matrices where sodium ions might interfere.

Direct Titration of Iodine: Can be used for the direct determination of iodine concentrations.

Quantitative Data and Reaction Stoichiometry:

The fundamental reaction in this titration is the reduction of iodine by the thiosulphate ion:

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

Parameter Value/Description

Molar Mass of SrS₂O₃ 199.75 g/mol

**Stoichiometric Ratio (S₂O₃²⁻ : I₂) ** 2 : 1

Indicator Starch solution (0.5%)

Endpoint Colour Change Blue-black to colourless

Experimental Protocol: Standardization and Use of
Strontium Thiosulphate in Iodometric Titration
1. Preparation of Strontium Thiosulphate Solution (approx. 0.1 M):

1.1. Dissolve approximately 20 g of strontium thiosulphate in 1 L of freshly boiled and cooled

deionized water. 1.2. Add a small amount of sodium carbonate (approx. 0.1 g) to stabilize the
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solution against bacterial decomposition. 1.3. Store the solution in a dark, well-stoppered

bottle.

2. Standardization of Strontium Thiosulphate Solution:

2.1. Accurately weigh about 0.2 g of primary standard potassium iodate (KIO₃), previously dried

at 110 °C, and dissolve it in deionized water in a 250 mL conical flask. 2.2. Add approximately 2

g of potassium iodide (KI) and 5 mL of 1 M sulphuric acid to the flask. 2.3. Immediately titrate

the liberated iodine with the prepared strontium thiosulphate solution until the solution

becomes pale yellow. 2.4. Add 2 mL of starch indicator solution and continue the titration until

the blue colour disappears. 2.5. Calculate the exact molarity of the strontium thiosulphate
solution.

3. Titration of an Unknown Oxidizing Agent (e.g., Copper(II)):

3.1. To a known volume of the sample solution containing the oxidizing agent, add an excess of

potassium iodide solution. 3.2. Acidify the solution if necessary, according to the specific

reaction requirements. 3.3. Titrate the liberated iodine with the standardized strontium
thiosulphate solution as described in the standardization procedure (steps 2.3 and 2.4). 3.4.

Calculate the concentration of the oxidizing agent in the original sample based on the

stoichiometry of the reaction.

Signaling Pathway for Iodometric Titration:

Iodometric titration signaling pathway.

Conclusion
The potential applications of strontium thiosulphate in gravimetric analysis and redox

titrations present promising avenues for analytical method development. The protocols outlined

above provide a foundational framework for researchers to explore these possibilities further.

Validation of these methods, including studies on accuracy, precision, linearity, and interference

effects, will be crucial for their establishment as robust analytical techniques. The unique

properties of strontium thiosulphate may offer advantages in specific analytical challenges,

warranting further investigation by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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